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Compound of Interest

Compound Name: Creatinine-d3

Cat. No.: B020915

Audience: Researchers, scientists, and drug development professionals.

Introduction Creatinine-d3 (methyl-d3-creatinine) is a stable isotope-labeled form of creatinine,
a metabolic byproduct of creatine phosphate in muscle. Due to its chemical identity with
endogenous creatinine and its distinct mass, Creatinine-d3 is widely used as an internal
standard for the accurate quantification of creatinine in biological samples, such as plasma,
serum, and urine, by mass spectrometry (MS) techniques like Gas Chromatography-Mass
Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Accurate
preparation of stock and working solutions is critical for the reliability of these quantitative
assays, which are essential for assessing renal function and normalizing urinary biomarkers.

Physicochemical Properties and Storage

Creatinine-d3 is typically supplied as a crystalline solid or powder. Understanding its properties
is crucial for proper handling and solution preparation.

Table 1: Properties of Creatinine-d3
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Property Value Source
Chemical Formula C4H4Ds3NsO
Molecular Weight ~116.14 g/mol

White to off-white crystalline
Appearance

solid
Purity >98-99%
- PBS (pH 7.2): ~10 mg/mL-
. Water: ~25 mg/mL
Solubility

(ultrasonication may be

required)

) Store at -20°C for long-term
Solid Storage N
stability (= 4 years)

Aliquot and store at -20°C
] (stable for ~1 month) or -80°C
Solution Storage )
(stable for ~6 months). Avoid

repeated freeze-thaw cycles.

Experimental Protocol: Stock Solution Preparation
(1 mg/mL)

This protocol describes the preparation of a 1 mg/mL stock solution, a common starting
concentration.

Materials:

Creatinine-d3 powder

Class A volumetric flasks (e.g., 10 mL)

Calibrated analytical balance

Calibrated micropipettes
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Vortex mixer

Ultrasonic bath

Solvent: Deionized water, PBS (pH 7.2), or 10 mmol/L acetic acid

Cryogenic vials for aliquoting

Procedure:

Equilibration: Allow the Creatinine-d3 container to warm to room temperature before
opening to prevent condensation.

Weighing: Accurately weigh 10 mg of Creatinine-d3 powder using an analytical balance.

Transfer: Carefully transfer the weighed powder into a 10 mL Class A volumetric flask.

Dissolution: a. Add approximately 7-8 mL of the chosen solvent (e.g., deionized water) to the
flask. b. Mix thoroughly by vortexing. If the solid does not dissolve completely, place the flask
in an ultrasonic bath for 5-10 minutes, or until all solid is dissolved.

Final Volume Adjustment: Once the solid is fully dissolved and the solution has returned to
room temperature, bring the flask to the 10 mL mark with the solvent.

Homogenization: Cap the flask and invert it 10-15 times to ensure the solution is
homogeneous. This yields a 1 mg/mL Stock Solution.

Aliquoting and Storage: Dispense the stock solution into clearly labeled cryogenic vials in
volumes appropriate for future experiments to minimize freeze-thaw cycles. Store the
aliquots at -20°C or -80°C.

Experimental Protocol: Working Solution
Preparation (10 pg/mL)

Working solutions are prepared by diluting the stock solution to a concentration appropriate for

the analytical assay.
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Materials:

1 mg/mL Creatinine-d3 stock solution
Calibrated micropipettes and tips
Volumetric flask or appropriate tube

Diluent (typically the mobile phase or a solvent compatible with the sample matrix)

Procedure:

Thawing: Thaw a single aliquot of the 1 mg/mL stock solution at room temperature.

Dilution Calculation (1:100 Dilution):

o To prepare 1 mL of a 10 pg/mL working solution, you will need 10 pL of the 1 mg/mL stock
solution.

o Calculation: V1 = (C2 * V2) / C1 = (10 pg/mL * 1000 pL) / 1000 pg/mL = 10 pL

Preparation: a. Pipette 990 pL of the diluent into a clean tube. b. Add 10 pL of the 1 mg/mL
stock solution to the tube.

Homogenization: Vortex the solution gently for 10-15 seconds to ensure it is thoroughly
mixed. This is now the 10 pg/mL Working Solution.

Usage: Use the freshly prepared working solution promptly. Note that some sources indicate
that prepared solutions are unstable and should be made fresh.

Workflow Diagram

The following diagram illustrates the complete workflow from receiving the solid compound to

the final use of the working solution.
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Workflow for Creatinine-d3 Solution Preparation

Stock Solution Preparation

Vortex / Soni icate

Click to download full resolution via product page
Caption: Workflow for preparing Creatinine-d3 stock and working solutions.

Molarity and Dilution Calculations

For molar concentration calculations, use the molecular weight of Creatinine-d3 (~116.14

g/mol).

Table 2: Example Stock Solution Preparation Volumes (for Molar Concentrations)
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Desired Concentration Mass of Creatinine-d3 Volume of Solvent
1mM 1mg 8.61 mL

5 mg 43.05 mL

10 mg 86.10 mL

5 mM 1mg 1.72 mL

5mg 8.61 mL

10 mg 17.22 mL

10 mM 1 mg 0.861 mL (861 pL)
5mg 4.31 mL

10 mg 8.61 mL

Table data adapted from

supplier technical sheets.

 To cite this document: BenchChem. [Application Note: Preparation of Creatinine-d3 Stock
and Working Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020915#preparation-of-creatinine-d3-stock-and-
working-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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